(E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide

• IUPAC Name: (E)-N-[2-(1-benzofuran-2-yl)-2-hydroxypropyl]-2-(4-methylphenyl)ethenesulfonamide
• InChI: InChI=1S/C20H21NO4S/c1-15-7-9-16(10-8-15)11-12-26(23,24)21-14-20(2,22)19-13-17-5-3-4-6-18(17)25-19/h3-13,21-22H,14H2,1-2H3/b12-11+
• InChI Key: ZIMJEAGAAAANRW-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=CS(=O)(=O)NCC(C)(C2=CC3=CC=CC=C3O2)O
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C/S(=O)(=O)NCC(C)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C20H21NO4S
• Molecular Weight: 371.5 g/mol

Description

(E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide, also known as BZF-HEPES, is a chemical compound that has gained significant attention in scientific research due to its potential use as a tool for studying protein-protein interactions.

Mechanism of Action

The mechanism of action of (E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide involves its ability to bind to specific amino acid residues on the surface of proteins, thereby altering their conformation and affecting their function. This allows researchers to gain insight into the structural and functional properties of proteins, as well as to identify potential targets for drug development.
Biochemical and Physiological Effects:
(E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide has been shown to have minimal biochemical and physiological effects, making it a useful tool for studying protein-protein interactions without interfering with normal cellular processes. It has also been shown to be non-toxic at concentrations typically used in laboratory experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of (E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide is its ability to selectively target specific amino acid residues on the surface of proteins, allowing researchers to study specific protein-protein interactions. It also has minimal biochemical and physiological effects, making it a useful tool for studying protein function without interfering with normal cellular processes. However, one limitation of (E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide is its relatively high cost, which may limit its use in certain laboratory settings.

Future Directions

There are several future directions for the use of (E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide in scientific research. One potential application is in the development of new drugs that target specific protein-protein interactions, which could lead to the development of more effective therapies for a variety of diseases. Another potential direction is in the study of protein-ligand interactions, which could provide insight into the mechanisms of drug action and help to identify new drug targets. Additionally, further research is needed to optimize the synthesis method for (E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of (E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide involves a multi-step process that begins with the reaction of 2-(p-tolyl)ethenesulfonyl chloride with 2-(benzofuran-2-yl)-2-hydroxypropan-1-ol in the presence of a base. The resulting intermediate is then reacted with N,N-diisopropylethylamine and 2-(2-aminoethylamino)ethanol to yield the final product, (E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide.

Scientific Research Applications

(E)-N-(2-(benzofuran-2-yl)-2-hydroxypropyl)-2-(p-tolyl)ethenesulfonamide has been used in various scientific research applications, including the study of protein-protein interactions, protein-ligand interactions, and enzyme kinetics. It has been shown to be a useful tool for identifying and characterizing protein-protein interactions in vitro, as well as for studying the effects of ligands on protein function.